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Compound of Interest

Compound Name: N,N-Diethylacetamide

Cat. No.: B146632 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N,N-Diethylacetamide
(CAS 685-91-6), a versatile polar aprotic solvent. This document consolidates critical

information on its chemical and physical properties, synthesis, purification, applications, and

safety, presented in a format tailored for researchers, scientists, and professionals in drug

development.

Core Properties and Specifications
N,N-Diethylacetamide is a colorless to slightly yellow transparent liquid known for its high

boiling point, thermal stability, and excellent miscibility with water and most organic solvents.

These properties make it a valuable solvent in a variety of chemical reactions and industrial

processes.[1]

Chemical and Physical Data
The key chemical and physical properties of N,N-Diethylacetamide are summarized in the

tables below for easy reference and comparison.

Table 1: Chemical Identification
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Identifier Value

Chemical Name N,N-Diethylacetamide

CAS Number 685-91-6

Molecular Formula C₆H₁₃NO[1]

Molecular Weight 115.17 g/mol [1]

Synonyms
N-Acetyldiethylamine, Acetic acid

diethylamide[2]

Table 2: Physical Properties

Property Value

Appearance Colorless to slightly yellow transparent liquid[1]

Boiling Point 182–186 °C[1]

Melting Point -38 °C[1]

Density 0.925 g/cm³ at 25°C[1]

Flash Point 70.6 °C (closed cup)[1]

Solubility Miscible with water and most organic solvents[1]

Viscosity Low viscosity[1]

Vapor Pressure 1.2 hPa at 25 °C

Table 3: Safety and Toxicological Data
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Parameter Value

GHS Hazard Statements

H302 (Harmful if swallowed), H312 (Harmful in

contact with skin), H315 (Causes skin irritation),

H319 (Causes serious eye irritation), H332

(Harmful if inhaled), H335 (May cause

respiratory irritation)[2]

Oral LD50 (Rat) 1500 mg/kg[2]

Storage
Store in a cool, well-ventilated area; avoid direct

sunlight and moisture.[1]

Synthesis and Purification
N,N-Diethylacetamide can be synthesized through several routes, most commonly involving

the acylation of diethylamine.

Experimental Protocol: Synthesis via Acylation of
Diethylamine with Acetyl Chloride
This protocol describes the synthesis of N,N-Diethylacetamide from diethylamine and acetyl

chloride.

Materials:

Diethylamine

Acetyl chloride

Pyridine

Anhydrous diethyl ether

Water

Saturated sodium bicarbonate solution

Brine
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Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a dropping funnel and a magnetic stirrer, dissolve

diethylamine in anhydrous diethyl ether.

Cool the flask in an ice bath.

Add pyridine to the solution.

Slowly add acetyl chloride dropwise from the dropping funnel while maintaining the

temperature below 10 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for 2 hours.

Quench the reaction by slowly adding water.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated

sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the solution and remove the solvent under reduced pressure to obtain crude N,N-
Diethylacetamide.

Purify the crude product by fractional distillation under reduced pressure.

Synthesis of N,N-Diethylacetamide

Start: Diethylamine, Acetyl Chloride, Pyridine Acylation Reaction
(Anhydrous Diethyl Ether, 0-10°C)

1 Aqueous Workup
(Wash with H₂O, NaHCO₃, Brine)

2 Drying
(Anhydrous MgSO₄)

3
Solvent Evaporation

4
Fractional Distillation

5
Final Product:

N,N-Diethylacetamide
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Synthesis of N,N-Diethylacetamide Workflow

Applications in Research and Development
N,N-Diethylacetamide's properties make it a superior solvent in various applications, including

pharmaceutical synthesis, polymer chemistry, and as a medium for specialty chemical

reactions.[1]

Pharmaceutical Synthesis
N,N-Diethylacetamide serves as a high-performance polar aprotic solvent in the synthesis of

active pharmaceutical ingredients (APIs). Its ability to dissolve complex intermediates and its

high boiling point are advantageous for reactions requiring elevated temperatures and long

reaction times. In one case study, replacing DMF with N,N-diethylacetamide in the synthesis

of a cardiovascular API resulted in a 34% higher yield and a significant reduction in reaction

time.[1]

Polymer Chemistry
This solvent is utilized in the production of high-performance polymers. For instance, it can be

used as a solvent for the polymerization of acrylonitrile to produce polyacrylonitrile (PAN) fibers,

which are precursors for carbon fibers.

Specialty Chemical Synthesis
N,N-Diethylacetamide is an effective reaction medium for various organic transformations,

including transition metal-catalyzed cross-coupling reactions like the Heck reaction. Its thermal

stability and compatibility with sensitive reagents are beneficial in these processes.
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Application in a Heck Cross-Coupling Reaction

Aryl Halide + Alkene

Reaction Setup
(Inert Atmosphere, Heat)

Palladium Catalyst + Ligand Base (e.g., Triethylamine) N,N-Diethylacetamide
(Solvent)

Heck Reaction

Reaction Workup
(Filtration, Extraction)

Purification
(e.g., Chromatography)

Coupled Product

Click to download full resolution via product page

Workflow for a Heck Reaction using N,N-Diethylacetamide

Analytical Characterization
The purity and identity of N,N-Diethylacetamide are typically confirmed using standard

analytical techniques.

Table 4: Analytical Methods for Characterization
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Technique Purpose

Gas Chromatography (GC)
To determine purity and quantify residual

solvents and volatile impurities.[1]

Karl Fischer Titration For precise measurement of water content.[1]

FTIR Spectroscopy
To confirm functional groups and identify

potential structural analog impurities.[1]

NMR Spectroscopy
To elucidate the chemical structure and confirm

identity.

Inductively Coupled Plasma-Mass Spectrometry

(ICP-MS)
To detect trace metal impurities.[1]

Conclusion
N,N-Diethylacetamide is a versatile and high-performance polar aprotic solvent with significant

applications in pharmaceutical and chemical industries. Its favorable physical and chemical

properties, combined with its thermal stability, make it an excellent choice for a wide range of

synthetic applications. Proper handling and purification are essential to ensure its efficacy and

the quality of the final products. This guide provides a foundational understanding for

researchers and professionals working with this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146632#n-n-diethylacetamide-cas-number-685-91-6-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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